Cas no 81837-98-1 (N-(5-Amino-1,3,4-thiadiazol-2-yl)methylbenzamide)

• Product Name: N-(5-Amino-1,3,4-thiadiazol-2-yl)methylbenzamide
• CAS No: 81837-98-1
• MF: C₁₀H₁₀N₄OS
• MW: 234.277599811554
• MDL: MFCD13248746
• CID: 2952099
• PubChem ID: 12796820
• Update Time: 2025-08-02

N-(5-Amino-1,3,4-thiadiazol-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-氨基-1,3,4-噻二唑-2-基)甲基]苯甲酰胺
• N-[(5-amino-1,3,4-thiadiazol-2-yl)methyl]benzamide
• N-((5-Amino-1,3,4-thiadiazol-2-yl)methyl)benzamide
• Benzamide, N-[(5-amino-1,3,4-thiadiazol-2-yl)methyl]-
• STK895644
• ALBB-012898
• MFCD13248746
• CS-0317151
• DTXSID80510132
• SCHEMBL26132832
• LS-04038
• 81837-98-1
• AKOS005173926
• H30155
• N-(5-Amino-1,3,4-thiadiazol-2-yl)methylbenzamide

• MDL： MFCD13248746
• Inchi： 1S/C10H10N4OS/c11-10-14-13-8(16-10)6-12-9(15)7-4-2-1-3-5-7/h1-5H,6H2,(H2,11,14)(H,12,15)
• InChI Key： RJNSDUNRYYQVLO-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1CNC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 234.05753213g/mol
• Monoisotopic Mass: 234.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 109

N-(5-Amino-1,3,4-thiadiazol-2-yl)methylbenzamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides